Cas no 1505521-34-5 (2-((4-Bromophenyl)sulfonyl)-1H-indole)

• Product Name: 2-((4-Bromophenyl)sulfonyl)-1H-indole
• CAS No: 1505521-34-5
• MF: C₁₄H₁₀BrNO₂S
• MW: 336.203701496124
• CID: 4821038
• Update Time: 2025-06-14

2-((4-Bromophenyl)sulfonyl)-1H-indole Chemical and Physical Properties

Names and Identifiers

• 2-((4-BROMOPHENYL)SULFONYL)-1H-INDOLE
• 2-[(4-Bromophenyl)sulfonyl]-1H-indole
• 2-(4-bromophenyl)sulfonyl-1H-indole
• J3.640.888J
• 2-((4-Bromophenyl)sulfonyl)-1H-indole

• Inchi： 1S/C14H10BrNO2S/c15-11-5-7-12(8-6-11)19(17,18)14-9-10-3-1-2-4-13(10)16-14/h1-9,16H
• InChI Key： PHWBKUNSRVENHQ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)S(C1=CC2C=CC=CC=2N1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 412
• XLogP3: 3.9
• Topological Polar Surface Area: 58.3

Additional information on 2-((4-Bromophenyl)sulfonyl)-1H-indole

Recent Advances in the Study of 2-((4-Bromophenyl)sulfonyl)-1H-indole (CAS: 1505521-34-5)

2-((4-Bromophenyl)sulfonyl)-1H-indole (CAS: 1505521-34-5) is a sulfonamide derivative of indole that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound, characterized by the presence of a bromophenyl sulfonyl group attached to the indole scaffold, has been investigated for its diverse biological activities, including anti-inflammatory, anticancer, and antimicrobial properties. The unique structural features of this molecule make it a promising candidate for the development of novel therapeutic agents.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological activities of 2-((4-Bromophenyl)sulfonyl)-1H-indole. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory effects on cyclooxygenase-2 (COX-2), a key enzyme involved in inflammation. The researchers employed molecular docking and kinetic assays to show that the bromophenyl sulfonyl moiety plays a critical role in binding to the active site of COX-2, thereby inhibiting its activity. These findings suggest that 2-((4-Bromophenyl)sulfonyl)-1H-indole could serve as a lead compound for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 2-((4-Bromophenyl)sulfonyl)-1H-indole has shown promising anticancer activity. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported that this compound induces apoptosis in human breast cancer cells (MCF-7) by activating the intrinsic mitochondrial pathway. The study utilized flow cytometry and Western blotting to demonstrate that treatment with 2-((4-Bromophenyl)sulfonyl)-1H-indole led to the upregulation of pro-apoptotic proteins such as Bax and caspase-3, while downregulating anti-apoptotic proteins like Bcl-2. These results highlight the potential of this compound as a chemotherapeutic agent.

The synthesis and optimization of 2-((4-Bromophenyl)sulfonyl)-1H-indole have also been areas of active research. A recent 2023 publication in Tetrahedron Letters described an efficient synthetic route for this compound using a palladium-catalyzed coupling reaction. The authors achieved a high yield (85%) and excellent purity, making this method suitable for large-scale production. Furthermore, structure-activity relationship (SAR) studies have identified several analogs with enhanced biological activity, providing valuable insights for future drug design efforts.

Despite these advancements, challenges remain in the development of 2-((4-Bromophenyl)sulfonyl)-1H-indole as a therapeutic agent. Issues such as poor solubility and potential off-target effects need to be addressed through further structural modifications and preclinical studies. Nevertheless, the growing body of research on this compound underscores its potential as a versatile scaffold in medicinal chemistry.

In conclusion, 2-((4-Bromophenyl)sulfonyl)-1H-indole (CAS: 1505521-34-5) represents a promising candidate for drug development, with demonstrated anti-inflammatory and anticancer activities. Ongoing research aims to optimize its pharmacological properties and explore its therapeutic potential in various disease models. Future studies should focus on improving its bioavailability and selectivity, paving the way for clinical applications.